N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H16N4OS/c1-8-4-5-9(2)11(6-8)15-12(18)7-19-13-14-10(3)16-17-13/h4-6H,7H2,1-3H3,(H,15,18)(H,14,16,17)
• InChI Key: OXRYMVRJBSCMIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NNC(=N2)C
• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol

Description

N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as DMPT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating cellular energy metabolism. N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been found to modulate the expression of various genes involved in immune response, inflammation, and cell proliferation.
Biochemical and Physiological Effects
N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to have various biochemical and physiological effects on cells and organisms. In animal studies, N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to increase the levels of various metabolites involved in energy metabolism, such as glucose, glycogen, and triglycerides. N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been shown to modulate the expression of various cytokines and chemokines involved in immune response and inflammation. In addition, N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to reduce oxidative stress and improve antioxidant capacity in cells.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has several advantages for use in lab experiments, including its high purity, stability, and low toxicity. However, N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide also has some limitations, such as its limited solubility in water and its potential to interfere with certain assays that rely on thiol groups.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the investigation of N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide's potential applications in cancer therapy, as well as its ability to modulate the gut microbiome. Additionally, further studies are needed to elucidate the mechanism of action of N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide and its potential side effects in vivo.
Conclusion
N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide and its applications in various fields.

Synthesis Methods

N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide can be synthesized through a multistep process that involves the reaction of 2,5-dimethylphenyl isothiocyanate with 5-methyl-1H-1,2,4-triazole-3-thiol. The resulting product is then subjected to N-alkylation with chloroacetic acid, followed by hydrolysis to obtain N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide in high purity.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential applications in various fields, including agriculture, animal nutrition, and medical research. In agriculture, N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to increase the growth rate and feed efficiency of livestock, making it a promising feed additive. In animal nutrition, N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to improve the immune response and reduce stress in animals, making it a potential alternative to antibiotics. In medical research, N-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been investigated for its potential anticancer and antimicrobial properties, as well as its ability to modulate the immune system.